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Compound of Interest

Compound Name:
4-Fluoro-5-methylbenzene-1,2-

diamine

Cat. No.: B1339648 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Fluoro-5-methylbenzene-1,2-
diamine

This technical guide provides a comprehensive overview of the known physical properties of 4-
Fluoro-5-methylbenzene-1,2-diamine, targeting researchers, scientists, and professionals in

drug development. The document focuses on presenting quantitative data in a structured

format, detailing relevant experimental methodologies, and providing a logical workflow for

property determination.

Core Physical Properties
4-Fluoro-5-methylbenzene-1,2-diamine, with the CAS number 97389-11-2, is an aromatic

amine containing fluorine and a methyl group on the benzene ring.[1] Its fundamental physical

characteristics are crucial for its application in chemical synthesis and pharmaceutical

research.

Data Presentation
The following table summarizes the key physical properties of 4-Fluoro-5-methylbenzene-1,2-
diamine.
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Property Value Source

Molecular Formula C₇H₉FN₂ PubChem[1]

Molecular Weight 140.16 g/mol PubChem[1], Sigma-Aldrich

Melting Point 103.00°C - 105.00°C abcr Gute Chemie

Boiling Point No data available

Solubility No data available

Experimental Protocols
While specific experimental protocols for determining the physical properties of 4-Fluoro-5-
methylbenzene-1,2-diamine are not detailed in the available literature, standard

methodologies for organic compounds are applicable. The following sections describe

generalized protocols for determining melting point, boiling point, and solubility.

Melting Point Determination (Capillary Method)
The melting point of a solid organic compound can be determined with high precision using a

melting point apparatus and capillary tubes.[2][3][4][5][6]

Procedure:

Sample Preparation: A small amount of the dry, powdered 4-Fluoro-5-methylbenzene-1,2-
diamine is loaded into a capillary tube to a height of 2-3 mm.[4] The tube is then tapped

gently to pack the sample at the bottom.[3][4]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.[4]

Heating: The sample is heated rapidly to a temperature approximately 10-20°C below the

expected melting point.[3][4] The heating rate is then reduced to about 1-2°C per minute to

ensure accurate determination.[4][6]

Observation: The sample is observed through a magnifying eyepiece. The melting range is

recorded from the temperature at which the first droplet of liquid is observed to the
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temperature at which the entire sample has melted into a clear liquid.[3][4]

Boiling Point Determination (Micro Reflux Method)
For small quantities of a liquid, the boiling point can be determined using a micro reflux

method.[7]

Procedure:

Sample Preparation: A small volume (a few milliliters) of the substance is placed in a test

tube with a boiling chip.[8]

Apparatus Setup: A thermometer is positioned in the test tube above the liquid surface to

measure the vapor temperature. The apparatus is set up for reflux.[7]

Heating: The sample is gently heated.

Observation: The temperature is recorded when the vapor condensation ring is stable and

the temperature on the thermometer remains constant. This temperature is the boiling point.

[8]

Solubility Determination
The solubility of an organic compound can be assessed in various solvents to understand its

polarity and potential for use in different reaction conditions.[9][10][11][12][13]

Procedure:

Sample and Solvent Preparation: A small, measured amount of 4-Fluoro-5-methylbenzene-
1,2-diamine (e.g., 10-30 mg) is placed in a test tube.[12]

Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL of water, ethanol, or a

nonpolar solvent like hexane) is added.[10][12]

Observation: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes).[11] The

solubility is observed and categorized as soluble, partially soluble, or insoluble.[12] This

process can be repeated with a range of polar and nonpolar solvents to create a solubility

profile.
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Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of a solid organic compound like 4-Fluoro-5-methylbenzene-1,2-
diamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1339648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

